Cas no 39658-47-4 (N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide)

• Product Name: N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide
• CAS No: 39658-47-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1111949
• PubChem ID: 54303828
• Update Time: 2025-04-20

N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide
• N-[5-(Hydroxymethyl)-2-pyridinyl]acetamide
• SCHEMBL3306300
• N-[5-(hydroxymethyl)pyridin-2-yl]acetamide
• DTXSID801267970
• 39658-47-4
• SGBVTSMREKMKRA-UHFFFAOYSA-N

• Inchi： 1S/C8H10N2O2/c1-6(12)10-8-3-2-7(5-11)4-9-8/h2-4,11H,5H2,1H3,(H,9,10,12)
• InChI Key： SGBVTSMREKMKRA-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C=C1)NC(C)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 62.2Ų